1-(4-FLUOROPHENYL)-3-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
Cat. No. B3381933
Key on ui cas rn:
288251-56-9
M. Wt: 220.2 g/mol
InChI Key: AUJMRONEMHYYBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)c1cn(-c2ccc(F)cc2)nc1C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:22][CH2:23][OH:24].[F:2][c:3]1[cH:4][cH:5][c:6](-[n:9]2[n:10][c:11]([CH3:19])[c:12]([C:14](=[O:15])[O:16][CH2:17][CH3:18])[cH:13]2)[cH:7][cH:8]1.[Na+:21].[OH-:20].[OH2:1]>>[F:2][c:3]1[cH:4][cH:5][c:6](-[n:9]2[n:10][c:11]([CH3:19])[c:12]([C:14](=[O:15])[OH:16])[cH:13]2)[cH:7][cH:8]1
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Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
CCOC(=O)c1cn(-c2ccc(F)cc2)nc1C
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)c1cn(-c2ccc(F)cc2)nc1C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1nn(-c2ccc(F)cc2)cc1C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
